![molecular formula C18H19N3O6S2 B278679 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate](/img/structure/B278679.png)
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate, also known as DBIBB, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a benzothiazole derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate is not fully understood. However, it has been suggested that it inhibits the activity of enzymes involved in the biosynthesis of DNA and RNA, thereby inhibiting cell growth and proliferation. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have both biochemical and physiological effects. It has been shown to inhibit the activity of thymidylate synthase, an enzyme involved in the biosynthesis of DNA. This compound has also been found to induce the expression of p53, a tumor suppressor protein, in cancer cells. Physiologically, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate in lab experiments is its potential anticancer activity. This compound has been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for further research. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been found to have cytotoxic effects on normal cells, which may limit its use in clinical settings.
Future Directions
There are several future directions for research on 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate. One direction is to study its potential applications in combination with other anticancer drugs. This compound has been found to enhance the activity of other anticancer drugs, making it a potential candidate for combination therapy. Another direction is to study its potential applications in other diseases, such as fungal and bacterial infections. This compound has been found to have antifungal and antibacterial activities, making it a potential candidate for further research in these areas. Finally, further research is needed to determine the safety and efficacy of this compound in clinical settings. Clinical trials are needed to determine the optimal dosage and potential side effects of this compound.
Synthesis Methods
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate can be synthesized using various methods, including the reaction of 2-aminobenzothiazole with ethyl 4-(dimethylsulfamoyl)benzoate in the presence of a coupling agent like N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and 1-hydroxybenzotriazole (HOBt). The reaction mixture is stirred at room temperature for a few hours, and the resulting product is purified using column chromatography. Other methods include the reaction of 2-aminobenzothiazole with ethyl 4-bromobenzoate in the presence of a palladium catalyst and the reaction of 2-aminobenzothiazole with ethyl 4-chlorobenzoate in the presence of potassium carbonate.
Scientific Research Applications
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate has been studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anticancer, antifungal, and antibacterial activities. This compound has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to inhibit the growth of Candida albicans and Staphylococcus aureus.
properties
Molecular Formula |
C18H19N3O6S2 |
---|---|
Molecular Weight |
437.5 g/mol |
IUPAC Name |
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 4-(dimethylsulfamoyl)benzoate |
InChI |
InChI=1S/C18H19N3O6S2/c1-21(2)29(25,26)14-9-7-13(8-10-14)18(22)27-12-11-19-17-15-5-3-4-6-16(15)28(23,24)20-17/h3-10H,11-12H2,1-2H3,(H,19,20) |
InChI Key |
LBUJJIAJRRYJEI-UHFFFAOYSA-N |
Isomeric SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCCNC2=NS(=O)(=O)C3=CC=CC=C32 |
SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCCNC2=NS(=O)(=O)C3=CC=CC=C32 |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OCCNC2=NS(=O)(=O)C3=CC=CC=C32 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.